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Compound of Interest

Compound Name: Carboxy-EG6-undecanethiol

Cat. No.: B561756 Get Quote

In-Depth Technical Guide: Carboxy-EG6-
undecanethiol
This guide provides an in-depth overview of the physicochemical properties of Carboxy-EG6-
undecanethiol, a bifunctional linker commonly utilized in surface chemistry and bioconjugation

applications. Its unique structure, featuring a terminal carboxylic acid, a hexa(ethylene glycol)

(EG6) spacer, and a terminal thiol group, enables the formation of stable self-assembled

monolayers (SAMs) on gold surfaces.

Physicochemical Data
The fundamental molecular properties of Carboxy-EG6-undecanethiol are summarized in the

table below. This data is critical for researchers in calculating molar concentrations, reaction

stoichiometries, and for analytical characterization.

Property Value

Molecular Formula C25H50O9S

Molecular Weight 526.72 g/mol [1]

Alternate Molecular Weight 526.73 g/mol [2][3]

Molecular Structure and Functional Groups
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Carboxy-EG6-undecanethiol is an alkanethiol specifically designed for creating hydrophilic

and functionalized surfaces.[4] The molecule consists of three key functional regions:

Thiol Group (-SH): This sulfur-containing functional group exhibits a strong affinity for gold

and other noble metal surfaces, facilitating the formation of a stable, covalent gold-sulfur

bond. This is the anchoring point for the self-assembled monolayer.

Undecane Chain (-(CH2)11-): A saturated eleven-carbon alkyl chain provides a robust and

well-ordered packing structure for the SAM.

Hexa(ethylene glycol) Spacer (-(OCH2CH2)6-): The six ethylene glycol repeat units render

the surface hydrophilic, which is crucial for minimizing non-specific protein adsorption in

biological applications.

Carboxylic Acid Group (-COOH): The terminal carboxyl group provides a reactive site for the

covalent immobilization of biomolecules, such as proteins, peptides, and nucleic acids,

through standard amine coupling chemistries.

Experimental Protocols
While specific experimental conditions can vary based on the application, the formation of a

Carboxy-EG6-undecanethiol SAM on a gold surface generally follows this protocol:

Substrate Preparation: A gold-coated substrate (e.g., a sensor chip, coverslip, or

nanoparticle) is thoroughly cleaned to remove organic and particulate contamination. This

typically involves sonication in a series of solvents such as acetone, ethanol, and ultrapure

water, followed by drying under a stream of nitrogen. Plasma cleaning or piranha solution

treatment can also be employed for rigorous cleaning, though caution is advised with the

latter.

SAM Formation: The cleaned gold substrate is immersed in a dilute solution of Carboxy-
EG6-undecanethiol (typically 1-2 mM) in a suitable solvent, such as absolute ethanol. The

incubation is carried out for a sufficient duration, usually ranging from 18 to 24 hours at room

temperature, to allow for the formation of a well-ordered monolayer.

Rinsing: Following incubation, the substrate is extensively rinsed with the solvent (e.g.,

ethanol) to remove any non-covalently bound molecules.
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Drying: The substrate with the formed SAM is then dried under a gentle stream of inert gas,

such as nitrogen.

Activation and Coupling (Optional): For subsequent bioconjugation, the terminal carboxylic

acid groups are typically activated using a mixture of N-hydroxysuccinimide (NHS) and 1-

Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to form a reactive NHS ester. This

activated surface is then ready for covalent coupling with amine-containing biomolecules.

Visualization of Molecular Structure
The following diagram illustrates the logical relationship of the functional components within the

Carboxy-EG6-undecanethiol molecule.
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Functional components of Carboxy-EG6-undecanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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